Cas no 1806854-20-5 (2-Bromo-6-cyanonicotinoyl chloride)

• Product Name: 2-Bromo-6-cyanonicotinoyl chloride
• CAS No: 1806854-20-5
• MF: C₇H₂BrClN₂O
• MW: 245.460579395294
• CID: 4900432
• Update Time: 2025-06-11

2-Bromo-6-cyanonicotinoyl chloride Chemical and Physical Properties

Names and Identifiers

• 2-Bromo-6-cyanonicotinoyl chloride

• Inchi： 1S/C7H2BrClN2O/c8-6-5(7(9)12)2-1-4(3-10)11-6/h1-2H
• InChI Key： NFQQZFRDLWUYGK-UHFFFAOYSA-N
• SMILES： BrC1C(C(=O)Cl)=CC=C(C#N)N=1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 237
• XLogP3: 2.4
• Topological Polar Surface Area: 53.8

Additional information on 2-Bromo-6-cyanonicotinoyl chloride

Professional Introduction to 2-Bromo-6-cyanonicotinoyl Chloride (CAS No. 1806854-20-5)

2-Bromo-6-cyanonicotinoyl chloride is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and chemical research due to its unique structural properties and potential applications. This compound, identified by the Chemical Abstracts Service Number (CAS No.) 1806854-20-5, belongs to the class of heterocyclic derivatives and exhibits a distinct molecular architecture that makes it a valuable intermediate in synthetic chemistry. The presence of both bromine and cyano functional groups on the nicotinoyl backbone enhances its reactivity, making it a versatile building block for the development of novel bioactive molecules.

The compound's structure is derived from nicotinic acid, a well-known precursor in the synthesis of various pharmacologically relevant compounds. The introduction of a bromine atom at the 2-position and a cyano group at the 6-position introduces electrophilic and nucleophilic centers, respectively, which can be exploited in cross-coupling reactions, nucleophilic substitutions, and other transformations essential for drug discovery. This dual functionality has made 2-bromo-6-cyanonicotinoyl chloride a subject of interest for medicinal chemists seeking to develop innovative therapeutic agents.

In recent years, there has been growing interest in nicotinamide derivatives due to their biological significance. Nicotinic acid (niacin) and its derivatives are known for their roles in metabolic processes and their therapeutic potential in managing cardiovascular diseases and hyperlipidemia. The cyano group in 2-bromo-6-cyanonicotinoyl chloride can be further functionalized to introduce additional pharmacophores, potentially enhancing its bioactivity. For instance, studies have shown that cyano-substituted heterocycles can exhibit improved binding affinity to biological targets, making them promising candidates for drug development.

The bromine atom in the molecule serves as an excellent handle for palladium-catalyzed cross-coupling reactions, such as Suzuki-Miyaura and Buchwald-Hartwig couplings. These reactions are pivotal in constructing complex molecular frameworks and have been widely used in the synthesis of small organic molecules with therapeutic potential. The ability to introduce aryl or heteroaryl groups at the 2-position through these reactions opens up numerous possibilities for generating structurally diverse libraries of compounds for high-throughput screening.

Recent advancements in synthetic methodologies have further highlighted the utility of 2-bromo-6-cyanonicotinoyl chloride. For example, transition-metal-catalyzed reactions have enabled the efficient construction of biaryl systems, which are prevalent in many bioactive natural products and drug candidates. The bromine substituent allows for selective modifications while maintaining the integrity of other functional groups, facilitating multi-step syntheses with high regioselectivity.

The cyano group also plays a crucial role in modulating the electronic properties of the molecule. In coordination chemistry, cyano complexes are well-studied due to their stability and tunable properties. The cyano ligand can interact with various metal centers, influencing their catalytic activity. This aspect has been explored in the development of organometallic catalysts for asymmetric synthesis, where chiral auxiliaries or ligands are employed to achieve enantioselective transformations.

In drug discovery pipelines, intermediates like 2-bromo-6-cyanonicotinoyl chloride are often used to construct key pharmacophoric elements. For instance, nicotinoyl derivatives have been investigated for their potential as kinase inhibitors due to their ability to mimic adenine or nicotinamide binding pockets. The bromine and cyano groups provide additional handles for further derivatization, allowing chemists to fine-tune solubility, metabolic stability, and target specificity.

The compound's reactivity also makes it suitable for exploring new synthetic strategies beyond traditional organic transformations. For example, photoredox catalysis has emerged as a powerful tool for constructing complex molecules under mild conditions. The presence of electron-withdrawing groups like the cyano moiety can enhance light absorption properties, enabling efficient photochemical reactions that might be challenging under thermal conditions.

In conclusion, 2-bromo-6-cyanonicotinoyl chloride (CAS No. 1806854-20-5) is a multifunctional intermediate with significant potential in pharmaceutical research. Its unique structural features enable diverse chemical modifications, making it a valuable asset for synthetic chemists aiming to develop novel bioactive compounds. The ongoing exploration of its applications in drug discovery and catalysis underscores its importance as a building block in modern chemical synthesis.